Cas no 1260672-25-0 (1-(4-nitrophenyl)cyclobutan-1-amine)

1-(4-Nitrophenyl)cyclobutan-1-amine is a nitro-substituted cyclobutylamine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a cyclobutane ring fused to an aromatic nitro group, offering a unique scaffold for the development of bioactive compounds. The presence of both the amine and nitro functional groups allows for versatile reactivity, enabling further derivatization through reduction, acylation, or coupling reactions. This compound may serve as an intermediate in the synthesis of novel heterocycles or pharmacologically active molecules. Its rigid cyclobutane core can contribute to conformational constraint, potentially enhancing binding affinity in medicinal chemistry applications. The product is typically supplied as a high-purity solid for research use.

1-(4-nitrophenyl)cyclobutan-1-amine structure

1260672-25-0 structure

Product Name:1-(4-nitrophenyl)cyclobutan-1-amine

CAS No:1260672-25-0

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

MDL:MFCD18250929

CID:2761176

PubChem ID:72213656

Update Time:2025-06-08

1-(4-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-NITROPHENYL)CYCLOBUTANAMINE
- 1-(4-NITROPHENYL)CYCLOBUTAN-1-AMINE
- AB73938
- SY225549
- CYCLOBUTANAMINE, 1-(4-NITROPHENYL)-
- MFCD18250929
- AKOS037630541
- EN300-1853608
- 1260672-25-0
- DB-089128
- SCHEMBL17109519
- AC3458
- CYCLOBUTANAMINE,1-(4-NITROPHENYL)-
- 1-(4-nitrophenyl)cyclobutan-1-amine
- MDL： MFCD18250929
- Inchi： 1S/C10H12N2O2/c11-10(6-1-7-10)8-2-4-9(5-3-8)12(13)14/h2-5H,1,6-7,11H2
- InChI Key： ZJRQRRUUGNADQN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1)C1(CCC1)N)=O

Computed Properties

Exact Mass: 192.089877630 g/mol
Monoisotopic Mass: 192.089877630 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 71.8
Molecular Weight: 192.21

1-(4-nitrophenyl)cyclobutan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB10407-1g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0	97%	1g	$700	2023-09-07
eNovation Chemicals LLC	D778096-1g	1-(4-Nitrophenyl)cyclobutanamine	1260672-25-0	95%	1g	$760	2024-07-20
eNovation Chemicals LLC	Y1004403-1g	1-(4-Nitrophenyl)cyclobutanamine	1260672-25-0	95%	1g	$780	2024-07-24
Enamine	EN300-1853608-0.05g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		0.05g	$803.0	2023-09-18
Enamine	EN300-1853608-0.1g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		0.1g	$842.0	2023-09-18
Enamine	EN300-1853608-0.25g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		0.25g	$880.0	2023-09-18
Enamine	EN300-1853608-0.5g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		0.5g	$919.0	2023-09-18
Enamine	EN300-1853608-1.0g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		1g	$986.0	2023-06-02
Enamine	EN300-1853608-2.5g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		2.5g	$1874.0	2023-09-18
Enamine	EN300-1853608-5.0g	1-(4-nitrophenyl)cyclobutan-1-amine	1260672-25-0		5g	$2858.0	2023-06-02